Cas no 93981-92-1 (Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1))

93981-92-1 structure
Product name:Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1)
Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1)
- benzyl-hexadecyl-dimethylazanium,4-octylphenolate
- EINECS 301-181-1
- 93981-92-1
- DTXSID40240105
- Benzyl(hexadecyl)dimethylammonium, salt with p-octylphenol (1:1)
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- Inchi: InChI=1S/C25H46N.C14H22O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h17-19,21-22H,4-16,20,23-24H2,1-3H3;9-12,15H,2-8H2,1H3/q+1;/p-1
- InChI Key: PQFFCFZRCXZJQS-UHFFFAOYSA-M
- SMILES: CCCCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.CCCCCCCCC1=CC=C(C=C1)[O-]
Computed Properties
- Exact Mass: 565.522
- Monoisotopic Mass: 565.522
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 41
- Rotatable Bond Count: 24
- Complexity: 427
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.1A^2
Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1) Related Literature
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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2. Book reviews
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3. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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